Cas no 117829-36-4 (3-amino-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-amino-2-sulfanylideneimidazolidin-4-one
• CAS No: 117829-36-4
• MF: C₃H₅N₃OS
• MW: 131.156298398972
• CID: 2615532
• PubChem ID: 14211044
• Update Time: 2025-04-21

3-amino-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-sulfanylideneimidazolidin-4-one
• SCHEMBL9673075
• 1-Amino-2-thioxo-5-imidazolidinone
• JJNKKKLZISJJDK-UHFFFAOYSA-N
• DTXSID70557475
• 3-Amino-2-thioxoimidazolidin-4-one
• AKOS006354710
• 117829-36-4
• DTXCID40508257
• 3-amino-2-thiohydantoin

• Inchi： 1S/C3H5N3OS/c4-6-2(7)1-5-3(6)8/h1,4H2,(H,5,8)
• InChI Key： JJNKKKLZISJJDK-UHFFFAOYSA-N
• SMILES： S=C1NCC(N1N)=O

Computed Properties

• Exact Mass: 131.01533297Da
• Monoisotopic Mass: 131.01533297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 90.5Ų